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Supercritical fluid dyeing (SFD) offers a sustainable, water-free alternative to traditional

aqueous dyeing methods, which are notable for high water and energy consumption. By

utilizing carbon dioxide (CO2) above its critical point (31.1 °C and 73.8 bar), this technology

provides an environmentally favorable method for coloring synthetic fibers, particularly

polyester, with disperse dyes. In its supercritical state, CO2 possesses a unique combination of

gas-like viscosity and liquid-like density, enabling it to function as an exceptional solvent and

transport medium for non-polar disperse dyes.[1] This facilitates rapid and uniform penetration

of the dye into the polymer matrix without requiring water or chemical auxiliaries such as

dispersing agents.[1][2] The process results in high-quality dyeing with benefits including

shorter processing times, energy savings due to the absence of a drying step, and the ability to

recycle over 90% of the CO2.[1]

While extensive quantitative data specifically for C.I. Disperse Red 92 is limited in publicly

available literature, research on dyeing wool with a range of disperse dyes, including Red 92,

has demonstrated high color strength (K/S values) and acceptable color fastness.[3] The

principles, parameters, and protocols outlined below are based on established methodologies

for similar azo and anthraquinone-based disperse dyes and are directly applicable for

experimental work with Disperse Red 92.

Quantitative Data Summary
The success of supercritical CO2 (scCO2) dyeing is heavily influenced by process parameters.

The following tables summarize typical operating conditions, the solubility of comparable

disperse dyes, and a comparison of fastness properties with conventional dyeing methods.
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Table 1: Typical Process Parameters for scCO2 Dyeing of Polyester

Parameter Typical Range Unit Notes

Temperature 80 - 140 °C

Affects dye
solubility and fiber
swelling. Higher
temperatures can
improve dye
uptake but must be
controlled to
prevent polymer
degradation.[1][4]

Pressure 17 - 29 MPa

Directly influences

CO2 density, which is

a primary driver of dye

solubility and its

penetration into the

fiber.[1][3]

Dyeing Time 20 - 90 minutes

Significantly shorter

than conventional

aqueous dyeing due

to high diffusion rates

in the supercritical

fluid.[1]

Dye Concentration 1 - 4 % owf*

The amount of dye

used is calculated

based on the weight

of the fabric.[1]

CO2 Flow Rate 20 - 40 mL/min

In dynamic systems,

the flow rate affects

the dissolution kinetics

of the dye.[1][5]

*owf: on the weight of fabric
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Table 2: Solubility of Various Red Disperse Dyes in Supercritical CO2

The solubility of disperse dyes in scCO2 is a critical factor for achieving successful dyeing and

is dependent on the dye's molecular structure as well as the temperature and pressure

(density) of the CO2.

Dye Name Temperature (°C) Pressure (MPa) Solubility (mol/mol)

C.I. Disperse Red 19 70 - 130 14 - 26
1.51 x 10⁻⁶ - 2.63 x

10⁻⁶[1][6]

C.I. Disperse Red 73 70 - 130 14 - 26
1.96 x 10⁻⁶ - 19.78 x

10⁻⁶[1][6]

C.I. Disperse Red 60 120 25

Solubility of 1.13 x

10⁻⁴ g/mL has been

measured.[5]

Table 3: Comparative Colorfastness Properties (scCO2 vs. Aqueous Dyeing)

Colorfastness measures a dyed textile's resistance to fading or color transfer. Supercritical

CO2 dyeing generally produces fastness properties that are comparable or superior to

conventional methods.[3]

Fastness Test ISO Standard Typical Rating (Grade 1-5)

Washing Fastness ISO 105-C06 4 - 5[1][3]

Rubbing Fastness (Dry) ISO 105-X12 4 - 5[1][3]

Rubbing Fastness (Wet) ISO 105-X12 3 - 4[1]

Light Fastness ISO 105-B02 Acceptable to Good[3]

Visualized Mechanism and Workflow
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Mechanism of dye transport and fixation in scCO2 dyeing.
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1. Preparation Phase
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General experimental workflow for supercritical CO2 dyeing.
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Experimental Protocols
Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric
Objective: To dye polyester fabric using Disperse Red 92 in a supercritical CO2 medium.

Materials & Equipment:

Pre-cleaned polyester fabric

Disperse Red 92 (fine powder)

High-pressure dyeing vessel (autoclave) with temperature and pressure controls

High-pressure pump

CO2 cylinder (purity ≥ 99.5%)

Heating system (e.g., heating jacket or oil bath)

Procedure:

Sample Preparation: Cut a sample of pre-cleaned polyester fabric (e.g., 5 grams) and weigh

it accurately.

Dye Loading: Place the weighed fabric sample and the calculated amount of Disperse Red
92 powder (e.g., 1-2% on the weight of fabric) into the dyeing vessel.

Sealing and Purging: Seal the vessel securely. Purge the system with low-pressure CO2 gas

for 2-3 minutes to remove any residual air.[1]

Pressurization: Begin pumping liquid CO2 into the vessel until the target pressure (e.g., 20-

25 MPa) is reached.[1]

Heating and Dyeing: Start the heating system and bring the vessel to the desired dyeing

temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[1] Once the target

temperature and pressure are stable, maintain these conditions for the dyeing duration (e.g.,

60 minutes). Agitation or fluid circulation may be used to ensure even dyeing.
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Cooling and Depressurization: After the dyeing time has elapsed, cool the vessel to below 50

°C.[1] Slowly release the pressure at a controlled rate. The rapid pressure drop causes the

dye to precipitate from the CO2, which can be captured for recycling.

Sample Removal: Once the vessel is fully depressurized, open it and remove the dyed fabric

sample.

Protocol 2: Post-Dyeing Reduction Clearing
Objective: To remove any dye particles adhering to the surface of the dyed fabric, which can

negatively impact rubbing fastness.

Materials:

Dyed polyester sample

Sodium dithionite (2 g/L)

Sodium hydroxide (2 g/L)

Beaker and heating stirrer

Deionized water

Procedure:

Prepare a clearing solution containing 2 g/L sodium dithionite and 2 g/L sodium hydroxide in

deionized water.[1][7]

Immerse the dyed fabric sample in the solution and heat to 60-70 °C for 15-20 minutes with

gentle stirring.

Remove the fabric and rinse it thoroughly with warm and then cold deionized water until the

rinsing water is clear.[1]

Allow the fabric to air dry completely.

Protocol 3: Evaluation of Dyeing Performance
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Objective: To quantify the dyeing result through color strength measurement and to assess the

durability of the color.

Methods:

Color Strength (K/S Value): Use a reflectance spectrophotometer to measure the spectral

reflectance of the dyed fabric at its wavelength of maximum absorption (λmax). The Kubelka-

Munk equation is used to calculate the K/S value, which is proportional to the concentration

of dye in the fiber:

K/S = (1 - R)² / 2R

Where R is the decimal fraction of the reflectance of the sample. Higher K/S values

indicate a greater color yield on the fabric.[1]

Colorfastness to Washing (ISO 105-C06): Stitch the dyed specimen between two specified

adjacent fabrics (e.g., cotton and wool).[1] Wash the composite specimen in a standardized

soap solution under specified conditions of time and temperature. Evaluate the change in

color of the specimen and the degree of staining on the adjacent fabrics using standard grey

scales.

Colorfastness to Rubbing (ISO 105-X12): Rub the dyed specimen with a dry and a wet

cotton cloth under specified pressure.[1] Evaluate the degree of color transfer to the cotton

cloths using the standard grey scale for staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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